Cas no 1104637-47-9 (Isopropenylboronic acid MIDA ester)
Isopropenylboronic acid MIDA ester Chemical and Physical Properties
Names and Identifiers
-
- 6-Methyl-2-(prop-1-en-2-yl)-1,3,6,2-dioxazaborocane-4,8-dione
- 6-methyl-2-prop-1-en-2-yl-1,3,6,2-dioxazaborocane-4,8-dione
- isoprenyl MIDA boronate
- Isopropenylboronic acid MIDA ester
- 1104637-47-9
- EN300-251225
- G72208
- DTXSID50673708
-
- MDL: MFCD15144774
- Inchi: 1S/C8H12BNO4/c1-6(2)9-13-7(11)4-10(3)5-8(12)14-9/h1,4-5H2,2-3H3
- InChI Key: MZUQQYPADWTQLZ-UHFFFAOYSA-N
- SMILES: O1B(C(=C)C)OC(CN(C)CC1=O)=O
Computed Properties
- Exact Mass: 197.08600
- Monoisotopic Mass: 197.0859380g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 14
- Rotatable Bond Count: 1
- Complexity: 259
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 55.8Ų
Experimental Properties
- Melting Point: 136-140 °C
- PSA: 55.84000
- LogP: -0.44040
Isopropenylboronic acid MIDA ester Security Information
- Hazardous Material transportation number:NONH for all modes of transport
- WGK Germany:3
Isopropenylboronic acid MIDA ester Customs Data
- HS CODE:2934999090
- Customs Data:
China Customs Code:
2934999090Overview:
2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to
Summary:
2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
Isopropenylboronic acid MIDA ester Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A449038963-10g |
6-Methyl-2-(prop-1-en-2-yl)-1,3,6,2-dioxazaborocane-4,8-dione |
1104637-47-9 | 95% | 10g |
$400.00 | 2023-09-04 | |
| TRC | I248155-250mg |
Isopropenylboronic acid MIDA ester |
1104637-47-9 | 250mg |
$ 155.00 | 2022-06-04 | ||
| TRC | I248155-500mg |
Isopropenylboronic acid MIDA ester |
1104637-47-9 | 500mg |
$ 260.00 | 2022-06-04 | ||
| TRC | I248155-1000mg |
Isopropenylboronic acid MIDA ester |
1104637-47-9 | 1g |
$ 415.00 | 2022-06-04 | ||
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | I165910-1g |
Isopropenylboronic acid MIDA ester |
1104637-47-9 | 1g |
¥513.00 | 2021-05-21 | ||
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | I165910-5g |
Isopropenylboronic acid MIDA ester |
1104637-47-9 | 5g |
¥1,854.00 | 2021-05-21 | ||
| Enamine | EN300-251225-0.05g |
6-methyl-2-(prop-1-en-2-yl)-1,3,6,2-dioxazaborocane-4,8-dione |
1104637-47-9 | 95% | 0.05g |
$612.0 | 2024-06-19 | |
| Enamine | EN300-251225-0.1g |
6-methyl-2-(prop-1-en-2-yl)-1,3,6,2-dioxazaborocane-4,8-dione |
1104637-47-9 | 95% | 0.1g |
$640.0 | 2024-06-19 | |
| Enamine | EN300-251225-0.25g |
6-methyl-2-(prop-1-en-2-yl)-1,3,6,2-dioxazaborocane-4,8-dione |
1104637-47-9 | 95% | 0.25g |
$670.0 | 2024-06-19 | |
| Enamine | EN300-251225-0.5g |
6-methyl-2-(prop-1-en-2-yl)-1,3,6,2-dioxazaborocane-4,8-dione |
1104637-47-9 | 95% | 0.5g |
$699.0 | 2024-06-19 |
Isopropenylboronic acid MIDA ester Related Literature
-
Mengke Li,Xinyi Cai,Zhenyang Qiao,Wentao Xie,Liangying Wang,Nan Zheng,Shi-Jian Su Chem. Commun., 2019,55, 7215-7218
-
Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
-
Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
Additional information on Isopropenylboronic acid MIDA ester
Isopropenylboronic Acid MIDA Ester: A Versatile Building Block in Modern Pharmaceutical Chemistry
Isopropenylboronic acid MIDA ester (CAS No. 1104637-47-9) has emerged as a critical intermediate in the synthesis of complex organic molecules, particularly in the development of targeted drug candidates with enhanced bioavailability and therapeutic efficacy. This compound, characterized by its unique boronic acid functionality and MIDA ester moiety, represents a significant advancement in boron-based chemistry for pharmaceutical applications. Recent studies have highlighted its role in enantioselective synthesis, metathesis reactions, and functional group interconversion, positioning it as a cornerstone in modern medicinal chemistry.
Isopropenylboronic acid MIDA ester is structurally defined by the presence of a boronic acid group attached to an isopropenyl chain, with the MIDA ester acting as a protective group to enhance reactivity and stability. This dual functionality allows the compound to participate in a wide range of chemical transformations, including Suzuki-Miyaura coupling, Stille cross-coupling, and transmetalation reactions, which are pivotal in the construction of biologically active molecules. The MIDA ester group, derived from the 2-methyl-2-(trifluoromethanesulfonyl)propyl moiety, provides exceptional stability under mild reaction conditions, making it ideal for use in green chemistry protocols.
Recent advancements in computational chemistry have enabled researchers to model the reaction pathways involving Isopropenylboronic acid MIDA ester, optimizing its performance in asymmetric catalysis. For instance, a 2024 study published in Journal of the American Chemical Society demonstrated that this compound serves as an excellent chiral auxiliary in the synthesis of steroid derivatives with high enantioselectivity. The study also highlighted its compatibility with metal-free catalytic systems, reducing the reliance on expensive transition metals and aligning with environmentally sustainable practices.
Applications of Isopropenyboronic acid MIDA ester extend beyond traditional organic synthesis. In the realm of biopharmaceuticals, it has been employed as a key intermediate in the development of PEGylated therapeutics and peptide-based drugs. Its ability to undergo click chemistry reactions, such as Strain-promoted azide-alkyne cycloaddition, has enabled the rapid assembly of complex molecular architectures. This has been particularly valuable in the design of multivalent ligands for targeted drug delivery systems, where precise control over molecular topology is essential.
The synthesis of Isopropenylboronic acid MIDA ester has also been optimized through flow chemistry and microwave-assisted methods, which enhance reaction efficiency and reduce energy consumption. A 2023 paper in Organic Process Research & Development reported the successful scale-up of its production using continuous flow reactors, achieving a 95% yield with minimal byproduct formation. This development underscores its potential for industrial-scale applications in pharmaceutical manufacturing and biotechnology.
From a mechanistic perspective, Isopropenylboronic acid MIDA ester exhibits unique reactivity profiles that make it suitable for enantioselective transformations. Its boronic acid functionality can act as a nucleophile or electrophile, depending on the reaction conditions, enabling the synthesis of chiral centers with high stereocontrol. This property has been exploited in the development of anti-cancer agents and antimicrobial compounds, where enantiomeric purity is critical for biological activity.
Recent computational studies have further elucidated the role of Isopropenylboronic acid MIDA ester in drug-target interactions. Molecular dynamics simulations have shown that its boronic acid group can form hydrogen bonds with proteins and enzymes, enhancing the stability of drug-protein complexes. This has been particularly relevant in the design of small molecule inhibitors targeting kinase domains and GPCR receptors, where specific binding interactions are crucial for efficacy.
Moreover, Isopropenylboronic acid MIDA ester has found applications in materials science, particularly in the synthesis of conductive polymers and nanocomposites. Its ability to undergo radical polymerization reactions has enabled the creation of electroactive materials with tunable properties, which are being explored for use in flexible electronics and energy storage devices.
From an environmental standpoint, the use of Isopropenylboronic acid MIDA ester aligns with the principles of green chemistry due to its low toxicity and biodegradability. Its synthesis and application in synthetic biology have also contributed to the development of biodegradable polymers and eco-friendly coatings, further expanding its utility in sustainable chemistry.
In conclusion, Isopropenylboronic acid MIDA ester represents a versatile and efficient reagent in modern chemical synthesis. Its unique structural features and reactivity profile make it indispensable in the development of pharmaceuticals, biomaterials, and functional nanomaterials. Ongoing research continues to uncover new applications for this compound, solidifying its role as a key player in the advancement of innovative chemistry and biotechnology.
For researchers and industry professionals seeking to harness the full potential of Isopropenylboronic acid MIDA ester, staying updated with the latest developments in organic synthesis and reaction engineering is crucial. Collaborative efforts between academia and industry will further drive the discovery of novel applications and optimize the use of this compound in real-world scenarios.
1104637-47-9 (Isopropenylboronic acid MIDA ester) Related Products
- 1104637-43-5(n-Butylboronic acid MIDA ester)
- 1260504-68-4(trans-2-Iodovinylboronic acid MIDA ester)
- 1104636-73-8(6-Methyl-2-vinyl-1,3,6,2-dioxazaborocane-4,8-dione)
- 2098853-32-6(Tetrahydro-6-methyl-4,8-dioxo-4H-1,3,6,2-dioxazaborocine-2-acetaldehyde)
- 1104637-46-8(6-methyl-2-[(E)-prop-1-enyl]-1,3,6,2-dioxazaborocane-4,8-dione)
- 1313613-55-6(2-butyl-6-methyl-1,3,6,2-dioxazaborocane-4,8-dione)
- 1104637-40-2(Methylboronic acid MIDA ester)
- 1105069-15-5(6-methyl-2-[(Z)-prop-1-enyl]-1,3,6,2-dioxazaborocane-4,8-dione)
- 1257649-53-8(6-Methyl-2-vinyl-1,3,6,2-dioxazaborocane-4,8-dione)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)